N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine

• IUPAC Name: N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine
• InChI: InChI=1S/C13H20FNO/c1-10-4-5-13(14)8-12(10)9-15-11(2)6-7-16-3/h4-5,8,11,15H,6-7,9H2,1-3H3
• InChI Key: MJOZPEVOSYQSPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)CNC(C)CCOC
• Molecular Formula: C13H20FNO
• Molecular Weight: 225.30 g/mol

Description

N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine, also known as 5-MeO-DALT, is a synthetic psychedelic drug that belongs to the tryptamine class. It was first synthesized in 2004 by David E. Nichols and his team at Purdue University. 5-MeO-DALT is a potent serotonin receptor agonist that induces hallucinogenic effects and has been used for scientific research purposes.

Mechanism of Action

N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine acts as a potent agonist of the serotonin 5-HT2A receptor, which is responsible for mediating the hallucinogenic effects of psychedelics. It also has some affinity for other serotonin receptors such as 5-HT1A and 5-HT2C. The exact mechanism of action of this compound is not fully understood, but it is believed to alter the activity of certain brain regions involved in perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it is known to induce hallucinogenic effects such as altered perception, mood, and cognition. It may also cause changes in heart rate, blood pressure, and body temperature, although these effects are not well studied.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine in lab experiments is its potency and selectivity for the serotonin 5-HT2A receptor. This allows researchers to study the effects of serotonin receptor agonists on the brain in a more targeted manner. However, one limitation is the lack of research on the long-term effects of this compound on the brain and body.

Future Directions

There are several future directions for research on N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine. One area of interest is the potential therapeutic uses of this compound for treating mental health disorders such as depression and anxiety. Another area of interest is the development of new and more selective serotonin receptor agonists for studying the effects of psychedelics on the brain. Additionally, further research is needed to understand the long-term effects of this compound on the brain and body.

Synthesis Methods

The synthesis of N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine involves the reaction of 5-fluoro-2-methylbenzyl chloride with 4-methoxybutan-2-amine in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-[(5-fluoro-2-methylphenyl)methyl]-4-methoxybutan-2-amine has been used in scientific research to study the effects of serotonin receptor agonists on the brain. It has been shown to induce hallucinogenic effects similar to other tryptamine psychedelics such as psilocybin and DMT. Research has also been conducted on the potential therapeutic uses of this compound for treating mental health disorders such as depression and anxiety.